Cas no 52850-10-9 (2-(morpholin-4-yl)-N,N-diphenylacetamide)

• Product Name: 2-(morpholin-4-yl)-N,N-diphenylacetamide
• CAS No: 52850-10-9
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 1579430
• PubChem ID: 687270
• Update Time: 2025-04-21

2-(morpholin-4-yl)-N,N-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)-N,N-diphenylacetamide
• 4-morpholineacetamide, N,N-diphenyl-
• 2-morpholin-4-yl-N,N-diphenylacetamide
• DTXSID10200877
• BRN 1136069
• CHEMBL3481203
• N,N-Diphenyl-4-mopholineacetamide
• AKOS024274085
• 52850-10-9
• 2-(4-morpholinyl)-N,N-diphenylacetamide
• SR-01000510112-1
• Cambridge id 6974909
• SR-01000510112
• STK749751

• Inchi： 1S/C18H20N2O2/c21-18(15-19-11-13-22-14-12-19)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10H,11-15H2
• InChI Key： ALXUDOXPLYTIBT-UHFFFAOYSA-N
• SMILES： O1CCN(CC(N(C2C=CC=CC=2)C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 296.1526
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78